N~2~-(3,4-Dihydro-2H-1-benzopyran-6-yl)-N-propan-2-ylglycinamide

• CAS No.: 31817-31-9
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol
• IUPAC Name: 2-(3,4-dihydro-2H-chromen-6-ylamino)-N-propan-2-ylacetamide
• InChI: InChI=1S/C14H20N2O2/c1-10(2)16-14(17)9-15-12-5-6-13-11(8-12)4-3-7-18-13/h5-6,8,10,15H,3-4,7,9H2,1-2H3,(H,16,17)
• InChI Key: JTBNQFXKDXZVKI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CNC1=CC2=C(C=C1)OCCC2

Description

2-[(6-Chromanyl)amino]-N-(isopropyl)acetamide is a chemical compound with the molecular formula C14H20N2O2 and a molecular weight of 248.32 g/mol . It is also known by its Chemical Abstracts Service (CAS) number 31817-31-9 . This compound is characterized by the presence of a chromanyl group attached to an amino group, which is further connected to an isopropyl-substituted acetamide moiety .

Preparation Methods

The synthesis of 2-[(6-Chromanyl)amino]-N-(isopropyl)acetamide typically involves the reaction of 6-chromanol with an appropriate amine and acetic anhydride under controlled conditions . The reaction conditions often include the use of a solvent such as dichloromethane or ethanol, and the reaction is carried out at a temperature range of 0-25°C . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2-[(6-Chromanyl)amino]-N-(isopropyl)acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where the amino group can be replaced by other nucleophiles under suitable conditions.

Common reagents and conditions used in these reactions include acidic or basic catalysts, varying temperatures, and specific solvents to facilitate the desired transformations . The major products formed from these reactions depend on the specific reagents and conditions employed .

Scientific Research Applications

2-[(6-Chromanyl)amino]-N-(isopropyl)acetamide has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development and its effects on specific disease pathways.

Industry: It is utilized in the development of new materials and as an intermediate in the production of various industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[(6-Chromanyl)amino]-N-(isopropyl)acetamide involves its interaction with specific molecular targets and pathways within biological systems . The chromanyl group is known to interact with certain enzymes and receptors, modulating their activity and leading to various biological effects . The isopropyl-substituted acetamide moiety may also contribute to the compound’s overall activity by influencing its binding affinity and specificity .

Comparison with Similar Compounds

2-[(6-Chromanyl)amino]-N-(isopropyl)acetamide can be compared with other similar compounds, such as:

2-[(6-Chromanyl)amino]-N-methylacetamide: This compound has a similar structure but with a methyl group instead of an isopropyl group, which may affect its chemical and biological properties.

2-[(6-Chromanyl)amino]-N-ethylacetamide: The presence of an ethyl group instead of an isopropyl group can lead to differences in reactivity and biological activity.